Cas no 1361522-22-6 (Methyl 5-amino-2-(2,4,6-trichlorophenyl)isonicotinate)

• Product Name: Methyl 5-amino-2-(2,4,6-trichlorophenyl)isonicotinate
• CAS No: 1361522-22-6
• MF: C₁₃H₉Cl₃N₂O₂
• MW: 331.581760168076
• CID: 4967821
• Update Time: 2025-07-02

Methyl 5-amino-2-(2,4,6-trichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-(2,4,6-trichlorophenyl)isonicotinate

• Inchi： 1S/C13H9Cl3N2O2/c1-20-13(19)7-4-11(18-5-10(7)17)12-8(15)2-6(14)3-9(12)16/h2-5H,17H2,1H3
• InChI Key： XYDIKMPGDPNRKW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=C(C(=O)OC)C(=CN=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 347
• XLogP3: 4.1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 5-amino-2-(2,4,6-trichlorophenyl)isonicotinate

Methyl 5-amino-2-(2,4,6-trichlorophenyl)isonicotinate (CAS No. 1361522-22-6): A Comprehensive Overview

Methyl 5-amino-2-(2,4,6-trichlorophenyl)isonicotinate (CAS No. 1361522-22-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motifs, holds promise in various applications ranging from drug discovery to material science. The intricate arrangement of functional groups, including an amino group and a trichlorophenyl moiety, makes it a versatile intermediate in the synthesis of more complex molecules.

The structural formula of Methyl 5-amino-2-(2,4,6-trichlorophenyl)isonicotinate showcases its potential as a building block in medicinal chemistry. The presence of an isonicotinate core, which is a derivative of nicotinic acid, suggests its utility in the development of bioactive molecules targeting neurological and metabolic pathways. Furthermore, the trichlorophenyl group introduces electronic and steric properties that can influence the compound's reactivity and binding affinity towards biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Compounds like Methyl 5-amino-2-(2,4,6-trichlorophenyl)isonicotinate are being explored for their potential in modulating key biological processes. The amino group at the 5-position provides a site for further functionalization, enabling the synthesis of derivatives with tailored pharmacological properties. This flexibility has made it a valuable asset in high-throughput screening campaigns aimed at identifying new drug candidates.

The trichlorophenyl substituent is particularly noteworthy due to its ability to enhance lipophilicity and metabolic stability. This feature is crucial for designing molecules that can efficiently cross biological membranes and withstand enzymatic degradation. The combination of these structural elements has led to several promising candidates being investigated for their potential therapeutic applications.

Recent advancements in computational chemistry have further facilitated the exploration of Methyl 5-amino-2-(2,4,6-trichlorophenyl)isonicotinate. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict binding affinities and optimize lead structures. These computational approaches have been complemented by experimental validations through techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The synthesis of Methyl 5-amino-2-(2,4,6-trichlorophenyl)isonicotinate involves multi-step organic transformations that highlight the compound's synthetic utility. Key steps include condensation reactions to form the isonicotinate core followed by selective functionalization at the amino group and introduction of the trichlorophenyl moiety. These synthetic strategies have been refined over time to achieve high yields and purity levels suitable for pharmaceutical applications.

In addition to its pharmaceutical relevance, Methyl 5-amino-2-(2,4,6-trichlorophenyl)isonicotinate has shown potential in material science applications. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. The ability to fine-tune its chemical structure allows for the development of materials with specific functionalities tailored for optoelectronic applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The compound's stability under various conditions has also been a subject of interest. Studies have demonstrated its resilience to thermal degradation and chemical oxidation, making it suitable for long-term storage and transport without significant loss of integrity. This stability is crucial for ensuring consistent performance in both research settings and industrial-scale applications.

The growing body of research on Methyl 5-amino-2-(2,4,6-trichlorophenyl)isonicotinate underscores its importance as a versatile intermediate in synthetic chemistry. As our understanding of its properties continues to expand, so does its potential in addressing complex challenges in medicine and materials science. Future studies are likely to focus on expanding its synthetic toolkit and exploring novel applications that leverage its unique structural features.